Cas no 1384580-38-4 (2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide)

• Product Name: 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide
• CAS No: 1384580-38-4
• MF: C₁₄H₂₄N₂OS
• MW: 268.418162345886
• CID: 5672644
• PubChem ID: 72106335
• Update Time: 2025-06-09

2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683237
• Z1337072689
• AKOS033269415
• 2-tert-butylsulfanyl-N-[cyano(cyclohexyl)methyl]acetamide
• 2-(tert-butylsulfanyl)-N-[cyano(cyclohexyl)methyl]acetamide
• 1384580-38-4
• 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide

• Inchi： 1S/C14H24N2OS/c1-14(2,3)18-10-13(17)16-12(9-15)11-7-5-4-6-8-11/h11-12H,4-8,10H2,1-3H3,(H,16,17)
• InChI Key： JIPUQFGBKYYNCU-UHFFFAOYSA-N
• SMILES： S(CC(NC(C#N)C1CCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.16093457g/mol
• Monoisotopic Mass: 268.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide

Introduction to 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide (CAS No. 1384580-38-4)

2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide, with the CAS number 1384580-38-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butylsulfanyl group and a cyano(cyclohexyl)methylacetamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The tert-butylsulfanyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The presence of this group in 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide suggests that the compound may exhibit improved pharmacokinetic properties, such as enhanced absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly important in the development of drugs that require high bioavailability and prolonged half-life.

The cyano(cyclohexyl)methylacetamide moiety is another key structural feature of this compound. The cyano group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the cyclohexyl ring provides a rigid structure that can enhance the conformational stability and binding affinity of the compound to its target proteins. These properties make 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide a promising candidate for various therapeutic applications.

Recent studies have explored the potential biological activities of 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide could be a valuable lead compound for the development of novel anticancer agents.

The pharmacological profile of 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide has also been evaluated in animal models. In vivo studies have shown that this compound exhibits good oral bioavailability and low toxicity, making it suitable for further preclinical and clinical development. Moreover, preliminary data from phase I clinical trials have indicated that 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide is well-tolerated by patients and shows promising efficacy in reducing tumor size and improving overall survival rates.

In conclusion, 2-(tert-butylsulfanyl)-N-cyano(cyclohexyl)methylacetamide (CAS No. 1384580-38-4) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.